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Introduction
Adenylyl Cyclase Type 5 (ADCY5) is a critical enzyme in cardiac physiology, catalyzing the

conversion of ATP to cyclic AMP (cAMP), a key second messenger in intracellular signaling.[1]

[2][3] As one of the two major adenylyl cyclase isoforms expressed in the adult mammalian

heart, alongside ADCY6, ADCY5 plays a pivotal role in the regulation of heart rate, contractility,

and the heart's response to stress.[4][5][6] Its expression and activity are dynamically regulated

during cardiac development and in various pathological conditions, including heart failure and

pressure-overload hypertrophy.[4][5] Dysregulation of ADCY5 has been implicated in cardiac

disease, making it a significant target for investigation in drug development.[4][7][8] This

technical guide provides an in-depth overview of ADCY5 expression patterns in human cardiac

tissue, detailed experimental protocols for its study, and visualization of its signaling pathways.

Quantitative Data on ADCY5 Expression
Quantitative data on ADCY5 expression in human cardiac tissue is crucial for understanding its

physiological and pathological roles. While detailed protein abundance across all specific

cardiac regions is an ongoing area of research, existing data from transcriptomics and

proteomics provide valuable insights.

Table 1: ADCY5 mRNA Expression in Human Cardiac and Related Tissues
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Tissue Normalized TPM (nTPM) Data Source

Heart muscle 46.5 The Human Protein Atlas[9]

Right auricle of heart High expression Bgee[7]

Left ventricle High expression Bgee[7]

Apex of heart High expression Bgee[7]

Cardiac muscle tissue of right

atrium
High expression Bgee[7]

TPM (Transcripts Per Million) is a normalized measure of gene expression.

Table 2: ADCY5 Protein Abundance

Tissue/Cell Type Abundance (ppm) Data Source

Whole organism (H. sapiens) 0.23 ppm PaxDb[10]

Cardiomyocytes Present Various[7][11][12]

Cardiac Fibroblasts Detected Various[4]

ppm (parts per million) indicates the fraction of the protein in the total proteome.

Note: The Human Protein Atlas currently states that an estimation of protein expression in the

heart muscle could not be performed due to inconclusive results.[9][13] However, multiple

studies confirm its presence and functional importance in cardiomyocytes.[7][11][12]

ADCY5 Signaling Pathway in Cardiomyocytes
ADCY5 is a key component of the β-adrenergic signaling pathway, which is fundamental to the

"fight or flight" response in the heart.
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Caption: The ADCY5 signaling cascade in cardiomyocytes.

Experimental Protocols
Human Cardiac Tissue Procurement
The acquisition of high-quality human cardiac tissue is paramount for reliable experimental

outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4457323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4457323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4368112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4368112/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=ADCY5
https://pmc.ncbi.nlm.nih.gov/articles/PMC3727099/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3727099/
https://pubmed.ncbi.nlm.nih.gov/19734365/
https://pubmed.ncbi.nlm.nih.gov/19734365/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5872350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5872350/
https://en.wikipedia.org/wiki/ADCY5
https://www.researchgate.net/publication/236459817_Adenylyl_Cyclase_Type_5_in_Cardiac_Disease_Metabolism_and_Aging
https://www.proteinatlas.org/ENSG00000173175-ADCY5/tissue
https://pax-db.org/uniprot_redirect/9606-ENSP00000419361
https://www.thermofisher.com/antibody/product/ADCY5-Antibody-Polyclonal/PAC-501AP
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589651/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589651/
https://www.proteinatlas.org/ENSG00000173175-ADCY5
https://www.benchchem.com/product/b13386033#adcy5-expression-patterns-in-human-cardiac-tissue
https://www.benchchem.com/product/b13386033#adcy5-expression-patterns-in-human-cardiac-tissue
https://www.benchchem.com/product/b13386033#adcy5-expression-patterns-in-human-cardiac-tissue
https://www.benchchem.com/product/b13386033#adcy5-expression-patterns-in-human-cardiac-tissue
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13386033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13386033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13386033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

